N-(tert-butyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
Description
N-(tert-butyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H27N5O2S2 and its molecular weight is 421.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
The synthesis and evaluation of antitumor activities of novel compounds, including those with structures similar to N-(tert-butyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide, have been a significant area of research. Studies have revealed potent antiproliferative activity against various cancer cell lines, such as human cervical cancer (HeLa) and human lung cancer (A549) cells. For instance, specific compounds have demonstrated the ability to induce cell apoptosis and cause G1-phase arrest in the cell division cycle, highlighting their potential as antitumor agents (Wu et al., 2017).
Antimicrobial and Antifungal Activities
Research into the antimicrobial and antifungal properties of thiadiazole derivatives has shown promising results. The incorporation of the thiadiazole moiety into various compounds has led to significant antibacterial and antifungal activities. These findings suggest the potential of such compounds, including N-(tert-butyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide, in the development of new antimicrobial and antifungal agents (Tamer & Qassir, 2019).
Insecticidal Properties
The investigation of novel heterocycles incorporating the thiadiazole moiety for their insecticidal activities, particularly against pests like the cotton leafworm, has highlighted the compound's potential in pesticide development. The ability of these compounds to exhibit good insecticidal activities provides a basis for further exploration of N-(tert-butyl)-2-((5-(4-(4-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide and similar derivatives in the field of agricultural pest control (Fadda et al., 2017).
properties
IUPAC Name |
N-tert-butyl-2-[[5-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N5O2S2/c1-19(2,3)20-16(25)13-27-18-22-21-17(28-18)24-11-9-23(10-12-24)14-5-7-15(26-4)8-6-14/h5-8H,9-13H2,1-4H3,(H,20,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRPDVKLRULFQHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CSC1=NN=C(S1)N2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N5O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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